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Compound of Interest

Compound Name: Quizartinib-d8
Cat. No.: B15604564
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of Quizartinib-
d8, a deuterated analog of the potent FMS-like tyrosine kinase 3 (FLT3) inhibitor, Quizartinib.
This document is intended to support research and development activities by providing key
data on its chemical and physical properties, analytical methods for its characterization, and its
biological context.

Quantitative Data Summary

While a specific Certificate of Analysis for a single batch of Quizartinib-d8 is not publicly
available, the following tables summarize typical quality control data based on information from
various suppliers and related scientific literature. It is important to note that some data pertains
to the non-deuterated parent compound, Quizartinib, and is provided here for reference.

Table 1: Physical and Chemical Properties
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Property

Specification

Source

Chemical Name

N-(5-(tert-butyl)isoxazol-3-yl)-
N'-(4-(7-(2-morpholinoethoxy-
d8)imidazo[2,1-b]benzothiazol-
2-yl)phenyl)urea

Inferred from Quizartinib

structure

Synonyms AC220-d8 [1]

CAS Number 1300734-19-3 [1]

Molecular Formula C29H24D8N604S Inferred from Quizartinit
structure

Molecular Weight 568.78 g/mol Calculated

Appearance White to off-white powder [2]

Purity (Quizartinib) >98% [2][3]

Purity ([2H4]-Quizartinib) >95% [4]

Solubility (Quizartinib)

Soluble in DMSO (to 100 mM)

[3]

Table 2: Analytical Data Summary

Analytical Test

Typical Results

High-Performance Liquid Chromatography

(HPLC)

Purity 298% (for Quizartinib)

Mass Spectrometry (MS)

Consistent with the expected mass for the

deuterated compound.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

structure.

Spectrum consistent with the deuterated

Experimental Protocols

Detailed methodologies for the quality control and analysis of Quizartinib and its deuterated

analogs are crucial for accurate research. The following protocols are based on published
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analytical methods.[4]

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of a Quizartinib sample.
Instrumentation:
e HPLC system with a UV detector

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum)

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 pL

Column Temperature: 30°C
Method:

» Prepare a standard solution of Quizartinib of known concentration in a suitable solvent (e.g.,
DMSO).

o Prepare the sample solution of Quizartinib at a similar concentration.
* Inject the standard and sample solutions into the HPLC system.

e Analyze the resulting chromatograms to determine the peak area of Quizartinib and any
impurities.
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o Calculate the purity of the sample by comparing the peak area of the main component to the
total peak area of all components.

Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS) for Quantification

This method is adapted from a validated assay for the quantification of Quizartinib in plasma,
using a deuterated internal standard ([2H4]-Quizartinib).[4]

Objective: To accurately quantify Quizartinib-d8 in a biological matrix.
Instrumentation:

o UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

UPLC Conditions:

e Column: Acquity UPLC BEH C18 1.7 pm (2.1 x 100 mm)[4]

e Mobile Phase A: 10 mM ammonium acetate and 0.1% acetic acid in water[4]
» Mobile Phase B: 0.1% acetic acid in acetonitrile[4]

o Gradient: A linear gradient from 30% to 99% of mobile phase B.[4]

e Flow Rate: 0.4 mL/min[4]

e Column Temperature: 45°CJ[4]

e Injection Volume: 3 pL[4]

MS/MS Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+)[4]

¢ Multiple Reaction Monitoring (MRM) Transitions:
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o Quizartinib: m/z 561.2 -~ 420.9 (quantifier), 561.2 — 114 (qualifier)[4]

o [2H4]-Quizartinib (Internal Standard): Specific transition to be determined based on the
deuteration pattern.

o Cone Voltage: 40 V (for Quizartinib)[4]
» Collision Energy: 30 eV (for quantifier ion) and 40 eV (for qualifier ion) for Quizartinib[4]

Method:

Sample Preparation: Perform a liquid-liquid extraction of the plasma samples.

o Calibration Standards: Prepare a series of calibration standards with known concentrations
of Quizartinib-d8 and a fixed concentration of the internal standard.

o Analysis: Inject the prepared samples and calibration standards into the UPLC-MS/MS
system.

o Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to
the internal standard against the concentration of the calibration standards. Determine the
concentration of Quizartinib-d8 in the unknown samples from the calibration curve.

Mandatory Visualizations
Signaling Pathway of FLT3 and Inhibition by Quizartinib

Mutations in the FMS-like tyrosine kinase 3 (FLT3) receptor are common in Acute Myeloid
Leukemia (AML) and lead to its constitutive activation.[5][6] This results in the uncontrolled
proliferation of leukemia cells through the activation of downstream signaling pathways,
including the RAS/RAF/MEK/ERK and PI3K/AKT pathways.[7][8] Quizartinib is a potent and
selective inhibitor of FLT3, binding to the ATP-binding site of the receptor and preventing its
autophosphorylation and subsequent activation of these downstream pathways.[7]
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Caption: FLT3 signaling and inhibition by Quizartinib.

Experimental Workflow for Quizartinib-d8 Quality
Control
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The quality control of Quizartinib-d8 involves a series of analytical tests to ensure its identity,
purity, and quality. A typical workflow is outlined below.

Quizartinib-d8 Quality Control Workflow

Start: Receive
Quizartinib-d8 Sample

Visual Inspection
(Appearance, Color)

!

Solubility Test

HPLC Analysis
(Purity)

Mass Spectrometry
(Identity, MW)

NMR Spectroscopy
(Structure)

Pass/Fail Decision

End: Release Batch
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Caption: Quality control workflow for Quizartinib-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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